Cas no 1353957-55-7 (benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate)

• Product Name: benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate
• CAS No: 1353957-55-7
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 2157232
• PubChem ID: 66564322
• Update Time: 2025-06-09

benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-Hydroxy-ethyl)-isopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-(((2-hydroxyethyl)(isopropyl)amino)methyl)piperidine-1-carboxylate
• AM92829
• 4-{[(2-Hydroxyethyl)isopropylamino]methyl}piperidine-1-carboxylic acid benzyl ester
• benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate

• Inchi： 1S/C19H30N2O3/c1-16(2)21(12-13-22)14-17-8-10-20(11-9-17)19(23)24-15-18-6-4-3-5-7-18/h3-7,16-17,22H,8-15H2,1-2H3
• InChI Key： GCSPURZGHRMZLX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(CCO)C(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 362
• Topological Polar Surface Area: 53

Additional information on benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate

Benzyloxylation of Piperidine Derivatives: Synthesis and Applications in Modern Medicinal Chemistry

The compound with the CAS number 1353957-55-7 is a sophisticated organic molecule known as benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate. This intricate structure has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features and potential therapeutic applications. The benzyl group, piperidine ring, and the amine functionalities contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of more complex drug molecules.

In recent years, there has been a surge in research focused on developing novel piperidine-based scaffolds for therapeutic purposes. Piperidine derivatives are particularly attractive due to their favorable pharmacokinetic properties, including good solubility and metabolic stability. The specific modification of the piperidine core with a benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}carboxylate moiety introduces additional functional groups that can be further manipulated to enhance binding affinity and selectivity towards target enzymes or receptors.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the benzyl group at the 4-position of the piperidine ring is a critical step, as it influences the overall conformation and reactivity of the molecule. Additionally, the (2-hydroxyethyl)(propan-2-yl)aminomethyl side chain adds complexity but also functionality that can be exploited in drug design. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that specifically interact with kinase active sites, researchers aim to develop treatments that can modulate these pathways effectively. The benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate structure provides a robust framework for such interactions, with its amine and carboxylate groups capable of forming hydrogen bonds and ionic interactions with key residues in the kinase pocket.

Recent studies have highlighted the importance of optimizing solubility and bioavailability when designing small molecule drugs. The presence of hydrophilic groups like hydroxymethyl and carboxylate moieties in this compound enhances its solubility in aqueous environments, which is essential for oral administration and efficient absorption into biological systems. This property makes it particularly suitable for developing prodrugs or formulations that require controlled release.

The pharmaceutical industry has shown great interest in piperidine derivatives due to their broad range of biological activities. For instance, certain piperidine-based compounds have demonstrated efficacy in treating neurological disorders by modulating neurotransmitter receptors. The benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate derivative could serve as a lead compound for further derivatization, allowing researchers to fine-tune its pharmacological profile.

In conclusion, the compound with CAS number 1353957-55-7, specifically benzyl 4-{(2-hydroxyethyl)(propan-2-yl)aminomethyl}piperidine-1-carboxylate, represents a significant advancement in medicinal chemistry. Its unique structural features and functional groups make it a promising candidate for developing novel therapeutic agents. Ongoing research aims to explore its potential applications in drug discovery, particularly in the areas of kinase inhibition and neurological disorders. As synthetic methodologies continue to evolve, this compound is poised to play a crucial role in shaping the future of pharmaceutical innovation.